Cas no 68723-28-4 (Benzenemethanamine, N-methyl-N-(2-methylpropyl)-)

• Product name: Benzenemethanamine, N-methyl-N-(2-methylpropyl)-
• CAS No: 68723-28-4
• MF: C₁₂H₁₉N
• MW: 177.28596
• CID: 1730852
• PubChem ID: 10219660

Benzenemethanamine, N-methyl-N-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-methyl-N-(2-methylpropyl)-
• N-benzyl-N,2-dimethylpropan-1-amine
• SCHEMBL172668
• 68723-28-4

• Inchi： InChI=1S/C12H19N/c1-11(2)9-13(3)10-12-7-5-4-6-8-12/h4-8,11H,9-10H2,1-3H3
• InChI Key： SQSWACUMFXIPIF-UHFFFAOYSA-N
• SMILES： CC(C)CN(C)CC1=CC=CC=C1

Computed Properties

• Exact Mass: 177.151749610g/mol
• Monoisotopic Mass: 177.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų
• XLogP3: 3.3

Additional information on Benzenemethanamine, N-methyl-N-(2-methylpropyl)-

测试